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Compound of Interest

Compound Name: (±)13,14-EDT

Cat. No.: B12364453

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes detail the procurement and utilization of the (±)13,14-
EDT analytical standard, a critical tool for research in areas of inflammation, cardiovascular

function, and pain.

Introduction to (±)13,14-EDT
(±)13,14-EDT, also known as (±)13,14-Epoxydocosatrienoic Acid, (±)-Dihomo-13,14-EET, or

(±)13,14-EpDoTrE, is an oxylipin metabolite of adrenic acid.[1][2][3] It is formed through the

cytochrome P450 (CYP) pathway and has been identified as a potent activator of large-

conductance calcium-activated potassium (BK) channels.[3][4] This activity contributes to its

effects on vasodilation and suggests its potential role in regulating blood pressure and

inflammation.[3][4][5] Research indicates that (±)13,14-EDT can induce arteriole dilation and

relax coronary arteries.[3][4] Furthermore, studies have shown its involvement in reducing

endoplasmic reticulum stress and alleviating inflammatory pain, highlighting its therapeutic

potential.[6][7]
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A summary of suppliers for the (±)13,14-EDT analytical standard is provided below to facilitate

procurement for research purposes.

Supplier
Product
Name

Catalog
Number

Purity Formulation
CAS
Number

MedchemExp

ress
(±)13,14-EDT HY-118368 --- --- ---

Amsbio (±)13,14-EDT
AMS.T83868-

50-G
--- --- ---

TargetMol (±)13,14-EDT T83868 --- Powder 355016-19-2

FuturEnzyme

s
(±)13,14-EDT --- --- --- ---

Cayman

Chemical
(±)13,14-EDT 38937 ≥98%

A solution in

ethanol
---

Experimental Protocols
Analysis of (±)13,14-EDT by High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (HPLC-
MS/MS)
This protocol is based on methodologies for the analysis of eicosanoids and related epoxy fatty

acids.[6][8]

1. Sample Preparation (from biological tissues)

Homogenization: Homogenize tissue samples in a suitable buffer.

Internal Standard Spiking: Add a deuterated internal standard to the homogenate to correct

for extraction variability.

Solid-Phase Extraction (SPE):

Condition a C18 SPE cartridge with methanol followed by water.
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Load the sample onto the cartridge.

Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water)

to remove polar impurities.

Elute the lipid fraction containing (±)13,14-EDT with an appropriate organic solvent (e.g.,

methyl formate or ethyl acetate).

Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of

nitrogen and reconstitute the residue in the initial mobile phase for HPLC analysis.

2. HPLC-MS/MS Analysis

Chromatographic Separation:

Column: C18 reverse-phase column (e.g., 2.1 x 150 mm, 1.7 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from a lower to a higher percentage of mobile phase B is used

to separate the analytes.

Flow Rate: A typical flow rate is 0.2-0.4 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometric Detection:

Ionization Mode: Electrospray Ionization (ESI) in negative mode.

Analysis Mode: Multiple Reaction Monitoring (MRM) for sensitive and specific

quantification.

MRM Transitions: Specific precursor-to-product ion transitions for (±)13,14-EDT and its

internal standard must be determined and optimized.

3. Data Analysis
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Quantify the amount of (±)13,14-EDT in the sample by comparing the peak area ratio of the

analyte to the internal standard against a calibration curve prepared with the analytical

standard.

Signaling Pathway and Experimental Workflow
Diagrams
Cytochrome P450 Pathway of Adrenic Acid Metabolism
The following diagram illustrates the formation of (±)13,14-EDT from adrenic acid via the

cytochrome P450 (CYP) epoxygenase pathway.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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